Cas no 279226-18-5 (1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI))

1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI) structure
279226-18-5 structure
Product Name:1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI)
CAS No:279226-18-5
MF:C9H6N2O2
MW:174.156141757965
CID:248215
PubChem ID:22891669
Update Time:2025-04-19

1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI)
    • 3H-[1,3]oxazolo[3,4-a]benzimidazol-1-one
    • 279226-18-5
    • DTXSID20628765
    • Benzo[4,5]imidazo[1,2-c]oxazol-1(3H)-one
    • 1H,3H-[1,3]Oxazolo[3,4-a]benzimidazol-1-one
    • Inchi: 1S/C9H6N2O2/c12-9-11-7-4-2-1-3-6(7)10-8(11)5-13-9/h1-4H,5H2
    • InChI Key: GNLKXKWBMLGNOI-UHFFFAOYSA-N
    • SMILES: O1C(N2C3C=CC=CC=3N=C2C1)=O

Computed Properties

  • Exact Mass: 174.04298
  • Monoisotopic Mass: 174.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12
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